Cas no 1803796-76-0 (3-Iodo-4-(trifluoromethyl)picolinonitrile)

• Product Name: 3-Iodo-4-(trifluoromethyl)picolinonitrile
• CAS No: 1803796-76-0
• MF: C₇H₂F₃IN₂
• MW: 298.003863811493
• CID: 4903870
• Update Time: 2025-07-22

3-Iodo-4-(trifluoromethyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-(trifluoromethyl)picolinonitrile

• Inchi： 1S/C7H2F3IN2/c8-7(9,10)4-1-2-13-5(3-12)6(4)11/h1-2H
• InChI Key： QHCIWTKPJTVGMS-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=NC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 3-Iodo-4-(trifluoromethyl)picolinonitrile

Comprehensive Overview of 3-Iodo-4-(trifluoromethyl)picolinonitrile (CAS No. 1803796-76-0): Properties, Applications, and Industry Insights

3-Iodo-4-(trifluoromethyl)picolinonitrile (CAS No. 1803796-76-0) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The presence of both iodo and trifluoromethyl groups on the picolinonitrile scaffold makes it a versatile intermediate for cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions. Its molecular formula, C₇H₂F₃IN₂, and molecular weight of 298.00 g/mol highlight its compact yet reactive nature, ideal for designing novel bioactive molecules.

In recent years, the demand for fluorinated compounds like 3-Iodo-4-(trifluoromethyl)picolinonitrile has surged, driven by their enhanced metabolic stability and lipophilicity in drug discovery. Researchers frequently search for "trifluoromethyl picolinonitrile derivatives" or "iodo-substituted picolinonitrile applications" to explore their potential in kinase inhibitors or antimicrobial agents. This compound’s electron-withdrawing trifluoromethyl group also aligns with the growing interest in "halogen-bonding in medicinal chemistry," a trending topic in 2024.

The synthetic utility of CAS 1803796-76-0 extends to material science, where its nitrile functionality enables polymerization or coordination chemistry. A common query among chemists is "how to handle air-sensitive picolinonitrile intermediates," emphasizing the need for inert atmosphere techniques during its use. Analytical data for this compound, including HPLC purity (>98%) and characteristic ¹H/¹⁹F NMR peaks, are often requested in procurement discussions, reflecting its role in high-precision applications.

From an industrial perspective, 3-Iodo-4-(trifluoromethyl)picolinonitrile is pivotal in developing "sustainable fluorination methods," a hotspot in green chemistry. Searches for "eco-friendly trifluoromethylation" or "catalytic halogenation" underscore the need for efficient production routes. Its storage recommendations (e.g., -20°C under nitrogen) and compatibility with Pd-catalyzed reactions are frequently cited in patent literature, particularly for "next-generation crop protection chemicals."

Regulatory and safety profiles of CAS 1803796-76-0 are also critical. While non-hazardous under standard conditions, users often seek "picolinonitrile handling precautions" or "iodo-compound stability" to ensure compliance with laboratory protocols. The compound’s MSDS data, including LD50 values and environmental impact, are curated by suppliers to address ESG (Environmental, Social, and Governance) concerns in chemical sourcing.

In summary, 3-Iodo-4-(trifluoromethyl)picolinonitrile exemplifies the convergence of innovation and practicality in modern chemistry. Its relevance to "precision medicine" and "agrochemical innovation" ensures sustained interest, while its synthetic flexibility positions it as a cornerstone in organofluorine chemistry. As research into "heterocyclic building blocks" expands, this compound will remain a key player in addressing global challenges in health and sustainability.